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Compound of Interest

Compound Name: Regelidine

Cat. No.: B1631799 Get Quote

Essential Safety and Handling Guide for
Regelidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Regelidine. The following information is intended to supplement,

not replace, your institution's established safety protocols and a thorough review of the full

Safety Data Sheet (SDS).

Compound Information and Hazard Assessment
Regelidine is a natural sesquiterpenoid alkaloid isolated from Tripterygium regelii.[1] While the

available Safety Data Sheet (SDS) from at least one supplier classifies Regelidine as not a

hazardous substance or mixture, it is crucial to handle it with care, as with any chemical

compound for which toxicological data is limited.[2]

Key Compound Data:
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Property Value

CAS Number 114542-54-0[2][3][4]

Molecular Formula C35H37NO8[2]

Molecular Weight 599.67 g/mol [2]

Appearance Powder[2]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is recommended when handling Regelidine.[2]

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from airborne

powder and potential splashes.

[2]

Hand Protection Protective gloves (e.g., Nitrile)
Prevents direct skin contact.[5]

[6]

Body Protection
Impervious clothing (e.g.,

laboratory coat)

Protects skin and personal

clothing from contamination.[2]

[6]

Respiratory Protection Suitable respirator

Recommended to avoid

inhalation of the powder,

especially when handling

larger quantities or when

adequate ventilation is not

available.[2][5]
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Donning PPE

Doffing PPE

1. Gown

2. Mask/Respirator

3. Goggles/Face Shield

4. Gloves

Chemical Handling

1. Gloves

2. Goggles/Face Shield

3. Gown

4. Mask/Respirator

Wash Hands

Wash Hands

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1631799?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Preparation:

Ensure an accessible safety shower and eye wash station are available and unobstructed.

[2]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form.[2]

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before handling Regelidine.

Handling:

Don the appropriate PPE as outlined in the table and diagram above.

Carefully weigh the required amount of Regelidine powder. Avoid creating dust.

If creating a solution, add the solvent to the Regelidine powder slowly to prevent

splashing.

Keep containers with Regelidine closed when not in use.

Post-Handling:

Clean the work area thoroughly with an appropriate solvent and then with soap and water.

Dispose of all contaminated materials as outlined in the disposal plan below.

Doff PPE in the correct order to prevent cross-contamination, as shown in the workflow

diagram.

Wash hands thoroughly with soap and water after removing PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0100546.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0100546.pdf
https://www.benchchem.com/product/b1631799?utm_src=pdf-body
https://www.benchchem.com/product/b1631799?utm_src=pdf-body
https://www.benchchem.com/product/b1631799?utm_src=pdf-body
https://www.benchchem.com/product/b1631799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures: First Aid Measures
In the event of an exposure, follow these first aid measures immediately.[2]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[2]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

Disposal Plan
Proper disposal of Regelidine and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Segregation:

All disposable materials that have come into contact with Regelidine, including gloves,

bench paper, and pipette tips, should be considered chemical waste.

Place these materials in a designated, sealed, and clearly labeled hazardous waste

container.

Unused Regelidine:
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Unused or unwanted Regelidine should be disposed of as chemical waste. Do not

dispose of it down the drain or in the regular trash.

Follow your institution's and local regulations for chemical waste disposal.

Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected and disposed of as chemical waste.

After rinsing, the empty container can be disposed of according to your institution's

guidelines for glass or plastic recycling or disposal.

Completion of Work with Regelidine

Gather Contaminated Materials
(Gloves, Bench Paper, etc.) Triple-Rinse Contaminated Glassware

Place Solid Waste in
Labeled Hazardous Waste Container

Seal Hazardous Waste Containers

Collect Rinsate in
Labeled Hazardous Waste Container

Dispose of Rinsed Glassware
According to Institutional Policy

Arrange for Hazardous Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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